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For researchers, scientists, and professionals in drug development, the reliability of equipment
components is paramount. This guide provides a comprehensive comparison of SKF's bearing
rating life calculation methods with available experimental data, offering insights into the

verification and accuracy of these predictive models.

Comparison of SKF Rating Life Calculation Models
and Experimental Validation

SKF employs sophisticated models to predict bearing service life, which are continuously
validated through extensive testing.[1][2] These models have evolved from the basic ISO 281
standards to the more advanced SKF Generalized Bearing Life Model (GBLM), which
considers a wider range of influencing factors for a more realistic life prediction.[2][3]
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Experimental Protocols for Bearing Life Testing

SKF conducts bearing life testing in accordance with ISO 17025 to ensure the quality and
reliability of their products and calculation models.[8][14] The following protocol is a synthesis
of standard industry practices and information from SKF's publications on their testing
methodologies.

Objective: To determine the actual service life of a statistically significant sample of bearings
under controlled operating conditions and compatre it to the calculated rating life.

Apparatus:

o Bearing Test Rigs: High-precision test rigs, such as the SKF R2F or ROF+, are used to apply
controlled loads and speeds to the test bearings.[15][16] These rigs are equipped with
sensors to monitor temperature, vibration, and other critical parameters.[17]

o Lubrication System: A system to deliver clean, temperature-controlled lubricant to the test
bearings.

o Data Acquisition System: To continuously record test parameters.
Procedure:

e Bearing Selection: A statistically significant number of identical bearings are randomly
selected from a single manufacturing batch.
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o Test Setup:

o Test bearings are mounted in the test rig housings according to SKF's mounting
instructions.

o A predetermined radial and/or axial load is applied to the bearings.

o The lubrication system is initiated, ensuring the correct lubricant type and flow rate.
o Test Operation:

o The test rig is started and brought up to the desired rotational speed.

o Operating conditions (load, speed, temperature, and lubrication) are kept constant
throughout the test.

o Vibration levels are continuously monitored to detect the onset of bearing failure (spalling).

 Failure Detection: The test for an individual bearing is stopped when a predefined vibration
limit is exceeded, indicating a fatigue failure.

o Data Collection: The time to failure (in hours or revolutions) for each bearing is recorded.

o Data Analysis: The collected failure data is statistically analyzed, often using a Weibull
distribution, to determine the experimental L10 life.[5][17][18][19]

Visualization of the Verification Workflow

The following diagram illustrates the logical workflow for verifying SKF's rating life calculations
with experimental data.
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Caption: Workflow for verifying SKF rating life calculations.

Signaling Pathway of Factors Influencing Bearing
Life

The SKF rating life models consider a variety of interconnected factors that influence the
service life of a bearing. The diagram below illustrates these relationships.
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Caption: Factors influencing calculated bearing rating life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Verifying SKF Rating Life Calculations: A Guide to
Experimental Validation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1229705#verifying-skf-rating-life-calculations-with-
experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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